Ethyl 4-[(3-amino-2-oxochromen-4-yl)amino]benzoate

• IUPAC Name: ethyl 4-[(3-amino-2-oxochromen-4-yl)amino]benzoate
• InChI: InChI=1S/C18H16N2O4/c1-2-23-17(21)11-7-9-12(10-8-11)20-16-13-5-3-4-6-14(13)24-18(22)15(16)19/h3-10,20H,2,19H2,1H3
• InChI Key: UFMACHRLGGOBAI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC2=C(C(=O)OC3=CC=CC=C32)N
• Molecular Formula: C18H16N2O4
• Molecular Weight: 324.3 g/mol

Description

Ethyl 4-[(3-amino-2-oxochromen-4-yl)amino]benzoate is a chemical compound. It is a derivative of coumarin, which is a class of benzopyrones. The molecular formula of this compound is C17H25N3O3S.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis of Derivatives for Biological Activities

  Ethyl 4-[2-(2-chlorophenyl)-4-oxo-3-hydroquinazolin-3yl]-benzoate has been synthesized and further reacted to produce compounds with potential antimicrobial properties. The synthesis process involves reactions with hydrazine hydrate and aryl isothiocyanates, yielding compounds that have been screened for antibacterial and antifungal activities (Desai, N., Shihora, P. N., & Moradia, D., 2007).

• Ortho-Alkylation of Anilines

  A study on the ortho-alkylation of anilines to produce ethyl 4-amino-3-methylbenzoate demonstrates the compound's role in the modification of aniline derivatives, showcasing its application in creating compounds with specific chemical properties (Gassman, P. G., & Gruetzmacher, G., 2003).

• Synthesis of Schiff Base Compounds

  Two derived Schiff base compounds from ethyl-4-amino benzoate have been synthesized, highlighting the compound's utility in creating materials with optical nonlinear properties. This study not only discusses the synthesis but also evaluates the optical limiting properties of these compounds, making them candidates for optical limiter applications (Abdullmajed, H. A., et al., 2021).

Potential Biological Activities

• Antimicrobial Agents

  New quinazolines synthesized using ethyl 4-[2-(2-chlorophenyl)-4-oxo-3-hydroquinazolin-3yl]-benzoate as a precursor have been explored for their antimicrobial properties, providing insights into their potential use in treating bacterial and fungal infections (Desai, N., Shihora, P. N., & Moradia, D., 2007).

• Anti-Juvenile Hormone Activity

  A series of compounds including ethyl 4-[(7-substituted 1,4-benzodioxan-6-yl)methyl]benzoates have been evaluated for their anti-juvenile hormone activities, which could potentially influence the developmental processes in insects. These compounds could serve as leads for the development of new insect control agents (Yamada, N., et al., 2016).